Cas no 1451-95-2 (Thiophene-2,3-dicarboxylic acid)

• Product Name: Thiophene-2,3-dicarboxylic acid
• CAS No: 1451-95-2
• MF: C₆H₄O₄S
• MW: 172.158560752869
• MDL: MFCD00034738
• CID: 200076
• PubChem ID: 255852
• Update Time: 2025-10-31

Thiophene-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thiophene-2,3-dicarboxylic acid
• 2,3-Thiophenedicarboxylic acid
• GEO-02875
• AKOS006237898
• F2108-0183
• CCG-40466
• AI-942/25034152
• Thiophene-2,3-dicarboxylicacid
• AMY18043
• 2V973J2YFE
• thiphene-2,3-dicarboxylic acid
• thiophene dicarboxylic acid
• EN300-58883
• Z877960192
• MFCD00034738
• NSC81792
• phenoperidinehydrochloride
• FT-0697103
• NSC-81792
• SCHEMBL69159
• AS-60242
• DTXSID70292334
• 1451-95-2
• CS-0182734
• thiophene-2,3-dicarboxylic acid 97%
• DB-346455
• SY043066
• ALBB-028778
• DB-030973

• MDL： MFCD00034738
• Inchi： 1S/C6H4O4S/c7-5(8)3-1-2-11-4(3)6(9)10/h1-2H,(H,7,8)(H,9,10)
• InChI Key： HIHKYDVSWLFRAY-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)O)=C1C(=O)O

Computed Properties

• Exact Mass: 171.98300
• Monoisotopic Mass: 171.98302978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Boiling Point: 405.9 ℃ at 760 mmHg
• PSA: 102.84000
• LogP: 1.14450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on Thiophene-2,3-dicarboxylic acid

Thiophene-2,3-Dicarboxylic Acid: A Comprehensive Overview

Thiophene-2,3-dicarboxylic acid, also known by its CAS number CAS No. 1451-95-2, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, often abbreviated as TDC, belongs to the class of thiophenes, which are five-membered aromatic heterocycles containing sulfur. The presence of two carboxylic acid groups at the 2 and 3 positions of the thiophene ring imparts unique chemical properties to this compound, making it a valuable building block in organic synthesis.

The structure of thiophene-2,3-dicarboxylic acid consists of a thiophene ring with two carboxylic acid groups attached at adjacent positions. This arrangement not only enhances its reactivity but also provides opportunities for functionalization. Recent studies have explored the use of TDC in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area, tunable porosity, and selective adsorption capabilities, which make them promising candidates for gas storage and separation applications.

In terms of physical properties, thiophene-2,3-dicarboxylic acid is typically a crystalline solid with a melting point around 260°C. Its solubility in common solvents like water and ethanol is moderate, which facilitates its handling and processing in various chemical reactions. The compound is also known for its stability under normal conditions, though it may decompose under harsh thermal or oxidative conditions.

The synthesis of TDC can be achieved through several methods. One common approach involves the oxidation of thiophene derivatives using oxidizing agents such as potassium permanganate or other strong oxidizing agents under controlled conditions. Another method involves the direct coupling of thiophene with carboxylic acids using transition metal catalysts, which has gained popularity due to its efficiency and selectivity.

Thiophene-2,3-dicarboxylic acid has found applications in diverse areas. In the field of polymer science, it serves as a monomer for the synthesis of polymeric materials with tailored properties. For instance, polymers derived from TDC exhibit excellent thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace materials and electronic devices.

In the pharmaceutical industry, TDC has been explored as a potential lead compound for drug development. Its ability to form hydrogen bonds and its aromatic nature make it an attractive candidate for designing bioactive molecules. Recent research has focused on modifying the structure of TDC to enhance its pharmacokinetic properties and improve its efficacy against various diseases.

The electronic properties of thiophene-2,3-dicarboxylic acid also make it a valuable component in organic electronics. Its conjugated system allows for efficient charge transport, which is crucial for applications such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Researchers have investigated the use of TDC strong> in designing novel semiconducting materials with improved performance metrics.

In conclusion, thiophene-2,3-dicarboxylic acid strong>, or CAS No. 1451-95-2< strong>, is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and functional groups provide ample opportunities for further research and development. As advancements in synthetic methods and material science continue to unfold,< strong>TDC strong>will likely find even more innovative uses in the coming years.